Cas no 22474-47-1 ((2-Methyl-5-nitrophenyl)methanol)

(2-Methyl-5-nitrophenyl)methanol is a nitro-substituted aromatic alcohol with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a hydroxymethyl and a nitro group on a methyl-substituted benzene ring, makes it a versatile building block for further functionalization. The compound is particularly useful in the preparation of fine chemicals and active pharmaceutical ingredients (APIs) due to its reactivity in reduction, condensation, and substitution reactions. Its well-defined purity and stability under controlled conditions ensure reliable performance in synthetic workflows. The presence of electron-withdrawing and donating groups enhances its utility in regioselective transformations, making it valuable for research and industrial applications.
(2-Methyl-5-nitrophenyl)methanol structure
22474-47-1 structure
Product Name:(2-Methyl-5-nitrophenyl)methanol
CAS No:22474-47-1
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD00229932
CID:239103
PubChem ID:3567085
Update Time:2025-10-29

(2-Methyl-5-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Methyl-5-nitrophenyl)methanol
    • Benzenemethanol, 2-methyl-5-nitro-
    • (2-methyl-5-nitro-7-phenyl)methanol
    • (2-methyl-5-nitrophenyl)-methanol
    • 2-(hydroxymethyl)-4-nitrotoluene
    • 2-methyl-5-nitro-benzyl alcohol
    • 2-Methyl-5-nitro-benzylalkohol
    • 3-HYDROXYMETHYL-4-METHYL-NITROBENZENE
    • 5-Nitro-2-methyl-1-hydroxymethyl-benzol
    • AC1MSYKP
    • AC1Q2LTJ
    • BEN302
    • CTK8C2215
    • SureCN502546
    • (2-Methyl-5-nitro-phenyl)-methanol
    • 2-methyl-5-nitrobenzylalcohol
    • 2-Methyl-5-nitrobenzenemethanol
    • IBQRNQSJJZLSTK-UHFFFAOYSA-N
    • FCH840621
    • STL302067
    • 1345AB
    • AB05008
    • 2-METHYL-5-NITROBENZYL ALCOHOL
    • AX8237754
    • AS-60857
    • EN300-1840035
    • XAA47447
    • MFCD00229932
    • 22474-47-1
    • SCHEMBL502546
    • AKOS006273056
    • CHEBI:210156
    • CS-0152999
    • DTXSID80393725
    • DB-122259
    • SY269735
    • MDL: MFCD00229932
    • Inchi: 1S/C8H9NO3/c1-6-2-3-8(9(11)12)4-7(6)5-10/h2-4,10H,5H2,1H3
    • InChI Key: IBQRNQSJJZLSTK-UHFFFAOYSA-N
    • SMILES: OCC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 167.05827
  • Monoisotopic Mass: 167.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66

Experimental Properties

  • Density: 1.272
  • Boiling Point: 342.1°C at 760 mmHg
  • Flash Point: 154.9°C
  • Refractive Index: 1.585
  • PSA: 63.37
  • LogP: 1.91870

(2-Methyl-5-nitrophenyl)methanol Pricemore >>

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abcr
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Additional information on (2-Methyl-5-nitrophenyl)methanol

Comprehensive Guide to (2-Methyl-5-nitrophenyl)methanol (CAS No. 22474-47-1): Properties, Applications, and Industry Insights

(2-Methyl-5-nitrophenyl)methanol (CAS No. 22474-47-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic alcohol, featuring a nitro group and a methyl substituent, exhibits unique chemical properties that make it invaluable in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of (2-Methyl-5-nitrophenyl)methanol", "CAS 22474-47-1 uses", and "nitrophenyl derivatives in drug development", reflecting its growing relevance in R&D.

The compound’s molecular structure (C8H9NO3) combines a hydroxymethyl group with a nitro-aromatic ring, enabling selective reactivity in coupling reactions and catalytic processes. Recent studies highlight its role as an intermediate in producing high-performance polymers and photoactive materials, aligning with trends in sustainable chemistry and green manufacturing. Searches for "biodegradable nitrophenyl compounds" and "eco-friendly aromatic alcohols" underscore the demand for environmentally benign alternatives.

In pharmaceuticals, (2-Methyl-5-nitrophenyl)methanol serves as a precursor for antimicrobial agents and anti-inflammatory drugs. Its nitro group facilitates electron-withdrawing effects, enhancing binding affinity in target molecules. Queries such as "nitrophenyl methanol in drug design" and "CAS 22474-47-1 safety profile" indicate user interest in its therapeutic potential and regulatory compliance. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often searched alongside "analytical methods for nitrophenyl derivatives".

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From a commercial perspective, (2-Methyl-5-nitrophenyl)methanol is available in high-purity grades (>98%), with global suppliers emphasizing GMP compliance and batch-to-batch consistency. FAQs such as "where to buy CAS 22474-47-1" and "nitrophenyl methanol pricing trends" reflect procurement concerns. Storage recommendations typically include cool, dry conditions to prevent degradation, a detail frequently queried alongside "handling aromatic nitro alcohols".

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In summary, (2-Methyl-5-nitrophenyl)methanol (CAS No. 22474-47-1) bridges multiple scientific disciplines, driven by its structural versatility and functional efficacy. By addressing trending queries like "nitrophenyl methanol scalability" and "green synthesis of CAS 22474-47-1", this guide underscores its pivotal role in advancing modern chemistry while meeting SEO-driven informational needs.

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